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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671

CAS Number: 4316-58-9

This technical guide provides an in-depth overview of Tris(4-bromophenyl)amine, a key
building block in the development of advanced organic materials. It is intended for researchers,
scientists, and professionals in the fields of materials science, organic electronics, and drug
development. This document details the compound's properties, synthesis, and applications,
with a focus on experimental protocols and data presentation.

Core Properties

Tris(4-bromophenyl)amine is a triarylamine compound characterized by a central nitrogen
atom bonded to three 4-bromophenyl groups. Its chemical structure lends itself to a range of
applications, particularly in the synthesis of hole-transporting materials and luminescent
polymers.

Physicochemical Data

A summary of the key physicochemical properties of Tris(4-bromophenyl)amine is presented
in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 4316-58-9 [11[2][3][41[5]
Molecular Formula C18H12BrsN [1][3][6]
Molecular Weight 482.01 g/mol [31[5]
Appearance White to pale green crystalline A7)
powder
Melting Point 141-143 °C (lit.) [1][41[5][8]
Boiling Point 514.9 £ 45.0 °C at 760 mmHg [1114]
Density 1.8+ 0.1 g/cm3 [1]
Solubility Soluble in toluene [4119]
Stable under normal
Stability conditions. Incompatible with [1114]

strong oxidizing agents.

Spectral Data

Spectral analysis is crucial for the identification and characterization of Tris(4-

bromophenyl)amine.

Spectral Data

Key Features

1H NMR (CDCls)

The spectrum typically shows two doublets in

the aromatic region, corresponding to the ortho

and meta protons of the bromophenyl! groups.[2]

[10]

13C NMR

Provides information on the carbon skeleton of

the molecule.

FT-IR

Characteristic peaks for C-N stretching, C-Br

stretching, and aromatic C-H and C=C

vibrations are observed.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://www.chemicalbook.com/SpectrumEN_4316-58-9_1HNMR.htm
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.acs.org/doi/10.1021/acs.orglett.5c01456
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.5c01456
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.acs.org/doi/10.1021/acs.orglett.5c01456
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_4-bromophenyl_amine
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.acs.org/doi/10.1021/acs.orglett.5c01456
https://www.guidechem.com/encyclopedia/tris-4-bromophenyl-amine-dic12531.html
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8183813.htm
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d
https://pubs.rsc.org/en/content/articlelanding/2010/cc/b918424d/unauth
https://www.benchchem.com/product/b153671?utm_src=pdf-body
https://www.benchchem.com/product/b153671?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_4316-58-9_1HNMR.htm
https://www.benchchem.com/product/b153671
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification Protocols

The synthesis of Tris(4-bromophenyl)amine can be achieved through several established
cross-coupling methodologies. The Buchwald-Hartwig amination and the Ullmann
condensation are two of the most common and effective routes.

Synthesis via Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful method for forming C-N bonds.

Reaction Scheme:
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Reactants

4-Bromoaniline

~

1,4-Dibromobenzene (2 equiv.)

-
4 )

Reaction Conditions

Palladium Catalyst
(e.g., Pdz(dba)s)

Ligand
(e.g., Xantphos)

Base
(e.g., NaOtBu)

Solvent
(e.g., Toluene)
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Reactants

4-Bromoaniline

N

1,4-Dibromobenzene (excess)

-

4 Reaction Conditions

Copper Catalyst

(e.g., Cul)

Base

(e.g., K2CO3)

~

Tris(4-bromophenyl)amine
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Crude Product

Dissolve in minimum
volume of solvent

l

Load onto silica gel column

l

Elute with a non-polar solvent
(e.g., hexanel/ethyl acetate gradient)

l

Collect fractions

l

Monitor fractions by TLC

'

Combine pure fractions

l

Evaporate solvent

Pure Tris(4-bromophenyl)amine
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Tris(4-bromophenyl)amine

Tris(4-bromophenyl)aminium

Radical Cation (‘Magic Blue')

Oxidizing Agent N~~~
(e.g., SbCls)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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